Cas no 1356110-11-6 (5,5'-(Azanediylbis(methylene))bis(pyridin-2-ol) hydrochloride)

• Product Name: 5,5'-(Azanediylbis(methylene))bis(pyridin-2-ol) hydrochloride
• CAS No: 1356110-11-6
• MF: C₁₂H₁₄ClN₃O₂
• MW: 267.711461544037
• MDL: MFCD18910693
• CID: 1029992
• PubChem ID: 71303615
• Update Time: 2025-06-27

5,5'-(Azanediylbis(methylene))bis(pyridin-2-ol) hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,5'-(Azanediylbis(methylene))bis(pyridin-2-ol) hydrochloride
• 5-[[(6-oxo-1H-pyridin-3-yl)methylamino]methyl]-1H-pyridin-2-one,hydrochloride
• 5-[[(6-oxo-1H-pyridin-3-yl)methylamino]methyl]-1H-pyridin-2-one;hydrochloride
• 5,5'-[Azanediylbis(methylene)]di(pyridin-2(1H)-one)--hydrogen chloride (1/1)
• 1356110-11-6
• AKOS016845694
• DTXSID20745062
• 5,5'-(Azanediylbis(methylene))bis(pyridin-2-ol)hydrochloride
• 5,5'-azanediylbis(methylene)dipyridin-2-ol hydrochloride

• MDL： MFCD18910693
• Inchi： 1S/C12H13N3O2.ClH/c16-11-3-1-9(7-14-11)5-13-6-10-2-4-12(17)15-8-10;/h1-4,7-8,13H,5-6H2,(H,14,16)(H,15,17);1H
• InChI Key： AGJCZTSMYVUVHI-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=CC(=CN1)CNCC1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 267.0774544g/mol
• Monoisotopic Mass: 267.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5,5'-(Azanediylbis(methylene))bis(pyridin-2-ol) hydrochloride

Recent Advances in the Study of 5,5'-(Azanediylbis(methylene))bis(pyridin-2-ol) Hydrochloride (CAS: 1356110-11-6)

5,5'-(Azanediylbis(methylene))bis(pyridin-2-ol) hydrochloride (CAS: 1356110-11-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound has been investigated for its ability to interact with various biological targets, including enzymes and receptors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 5,5'-(Azanediylbis(methylene))bis(pyridin-2-ol) hydrochloride exhibits potent inhibitory activity against certain metalloenzymes, which are implicated in a range of pathological conditions. The study utilized X-ray crystallography to elucidate the binding mode of the compound, providing valuable insights for structure-based drug design.

In addition to its enzyme inhibitory properties, recent research has explored the compound's potential as an antimicrobial agent. A 2024 study in Antimicrobial Agents and Chemotherapy reported that derivatives of 5,5'-(Azanediylbis(methylene))bis(pyridin-2-ol) hydrochloride showed promising activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of existing antibiotics.

Another area of interest is the compound's application in neurodegenerative disease research. A preclinical study published in Neuropharmacology (2023) investigated the neuroprotective effects of 5,5'-(Azanediylbis(methylene))bis(pyridin-2-ol) hydrochloride in models of Parkinson's disease. The results suggested that the compound could mitigate oxidative stress and neuronal apoptosis, highlighting its potential as a therapeutic candidate for neurodegenerative disorders.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 5,5'-(Azanediylbis(methylene))bis(pyridin-2-ol) hydrochloride. A 2024 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route, which could facilitate its broader use in research and development. The study emphasized the importance of green chemistry principles in minimizing environmental impact during production.

In conclusion, 5,5'-(Azanediylbis(methylene))bis(pyridin-2-ol) hydrochloride (CAS: 1356110-11-6) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing research. Future studies are expected to further explore its mechanisms of action and optimize its pharmacological properties for clinical development.